molecular formula C10H13NO3 B8298178 1-(6-[1,3]Dioxolan-2-yl-pyridin-2-yl)ethanol CAS No. 208111-25-5

1-(6-[1,3]Dioxolan-2-yl-pyridin-2-yl)ethanol

Cat. No.: B8298178
CAS No.: 208111-25-5
M. Wt: 195.21 g/mol
InChI Key: SZDPUNLWHSQFLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-[1,3]Dioxolan-2-yl-pyridin-2-yl)ethanol is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

208111-25-5

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

1-[6-(1,3-dioxolan-2-yl)pyridin-2-yl]ethanol

InChI

InChI=1S/C10H13NO3/c1-7(12)8-3-2-4-9(11-8)10-13-5-6-14-10/h2-4,7,10,12H,5-6H2,1H3

InChI Key

SZDPUNLWHSQFLP-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC(=N1)C2OCCO2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.50 g of potassium borohydride (9.27 mmol) is added in portions to a solution of 0.90 g of 1-(6-[1,3]dioxolan-2-yl-pyridin-2-yl)ethanone (4.66 mmol) in 15 ml of methanol. The mixture is stirred for 12 hours at room temperature and then methanol is evaporated off and the residue is taken up in chloroform. The organic phase is washed with water and then dried over sodium sulfate, filtered, and concentrated under vacuum. 0.70 g of a pale yellow oil is obtained, which oil is used in the next stage without further purification. 1H NMR (CDCl3) δ: 1.47 (d, 3H); 1.84 (s, 1H(exchangeable)); 4.11 (m, 4H); 4.88 (m, 1H); 5.82 (s, 1H); 7.25 (d, 1H); 7.41 (d, 1H); 7.75 (t, 1H).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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